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Compound of Interest

Compound Name: Ahpn

Cat. No.: B1668758 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of chemical waste is paramount to ensuring laboratory safety and

environmental protection. This document provides detailed procedural guidance for the safe

handling and disposal of AHPN (6-(3-(1-Adamantyl)-4-hydroxyphenyl)-2-naphthalene

carboxylic acid), also known as CD437, a compound utilized in apoptosis research. Due to its

potential hazards, strict adherence to the following procedures is crucial.

Key Chemical and Safety Data
A comprehensive understanding of the chemical properties and associated hazards of AHPN
(CAS Number: 125316-60-1) is the first step in safe handling and disposal.
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Property Value Source

Synonyms CD437, Apoptosis Activator VI [1]

Molecular Formula C27H26O3 [1]

Molecular Weight 398.49 g/mol [1]

Appearance Off-white to yellow solid [1]

Solubility
Insoluble in water. Soluble in

DMSO (>10 mg/mL).

Storage Temperature −20°C

Hazard Statements

Suspected of damaging fertility

or the unborn child. May cause

skin and serious eye irritation.

[2][3]

Experimental Protocol: AHPN Disposal Procedure
The following step-by-step protocol outlines the approved procedure for the disposal of AHPN
and materials contaminated with this compound. This procedure is designed to minimize

exposure and ensure compliance with safety regulations.

Personnel Protective Equipment (PPE) Required:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or face shield

Laboratory coat

Procedure:

Waste Segregation:

All solid waste contaminated with AHPN, including unused compound, contaminated

labware (e.g., pipette tips, microfuge tubes), and contaminated PPE (e.g., gloves), must

be segregated from general laboratory waste.
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Liquid waste containing AHPN should be collected in a dedicated, clearly labeled, and

sealed waste container. Do not mix with other solvent waste streams unless compatibility

has been confirmed.

Solid Waste Collection:

Place all solid AHPN-contaminated waste into a designated, leak-proof hazardous waste

container.

The container must be clearly labeled with "Hazardous Waste," the full chemical name "6-

(3-(1-Adamantyl)-4-hydroxyphenyl)-2-naphthalene carboxylic acid," the CAS number

"125316-60-1," and the relevant hazard symbols (e.g., Health Hazard).

Liquid Waste Collection:

Collect all liquid waste containing AHPN in a compatible, sealed container.

The container must be clearly labeled with "Hazardous Waste," the full chemical name,

CAS number, an approximate concentration of AHPN, and all other components of the

solution.

Empty Container Decontamination:

Empty containers that held AHPN must be triple-rinsed with a suitable solvent (e.g.,

ethanol or acetone).

The rinsate from this cleaning process must be collected and disposed of as hazardous

liquid waste.[4]

After triple-rinsing, the defaced or removed original label container can be disposed of as

regular laboratory glass or plastic waste, in accordance with institutional policies.

Storage Pending Disposal:

Store the sealed and labeled hazardous waste containers in a designated, secure satellite

accumulation area within the laboratory.

This area should be away from general traffic and incompatible chemicals.
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Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

professional hazardous waste disposal service to arrange for the pickup and disposal of

the AHPN waste.

Provide the EHS office or disposal service with a complete and accurate description of the

waste, including the chemical name, CAS number, quantity, and any other components.

Follow all institutional and regulatory requirements for waste pickup and documentation.[2]

Visualization of AHPN Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of AHPN waste in a

laboratory setting.
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Caption: Workflow for the safe disposal of AHPN waste.

Disclaimer: This information is intended as a guide and does not supersede institutional

policies or local, state, and federal regulations. Always consult your institution's Environmental

Health and Safety (EHS) office for specific guidance on hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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